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Compound of Interest
Compound Name: Z-Asp-OMe

Cat. No.: B554428

L  Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for researchers, scientists, and drug development
professionals handling Z-Asp-OMe (CAS Number: 4668-42-2). The following procedures are
designed to ensure safe laboratory practices and mitigate risks associated with this compound.

Chemical Identifier and Hazard Information:

Identifier

Value

Chemical Name

N-Cbz-L-aspartic acid a-methyl ester

Synonyms

Z-Asp-OMe, Z-L-Aspartic acid 1-methyl ester

Molecular Formula

C13H15NO6

Molecular Weight

281.26 g/mol [1]

Appearance

White to off-white crystalline solid/powder[2]

Hazard Classification and Statements:
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Classification Hazard Statement Description

Acute Toxicity, Oral (Category

2) H302 Harmful if swallowed[1][2]
Acute Toxicity, Inhalation .
H332 Harmful if inhaled
(Category 4)
Serious Eye Damage ]
H318 Causes serious eye damage

(Category 1)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Z-Asp-OMe to
minimize exposure.

Protection Type Specific Recommendations Rationale

) ) NIOSH-approved N95 dust To prevent inhalation of the
Respiratory Protection ) o
mask or higher powder, which is harmful

] To protect against splashes
) Chemical safety goggles or a
Eye Protection ) and dust that can cause
face shield )
serious eye damage

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile) irritation
] Laboratory coat, closed-toe To protect skin and clothing
Body Protection o
shoes from contamination

Emergency First Aid Procedures

Immediate response is critical in the event of an exposure.
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Exposure Type First Aid Protocol

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Remove contaminated clothing. Wash the
Skin Contact affected area with soap and plenty of water. If

irritation persists, seek medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water and seek immediate medical

attention.

Operational and Disposal Plans

Handling and Storage:

+ Handle Z-Asp-OMe in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

¢ Avoid generating dust.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials such
as strong acids, bases, and oxidizing agents. Recommended storage temperatures are
between 2-8°C.

Spill Management:

In the event of a spill, follow the workflow outlined below. Ensure you are wearing the
appropriate PPE before cleaning up any spill.
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Z-Asp-OMe Spill Response Workflow

Evacuate Immediate Area & Alert Others

;

Assess Spill Size & Hazard

Major Spill?

Contact EH&S Immediately
Do Not Attempt to Clean Up

Proceed with Caution

:

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

:

Contain Spill with Absorbent Material

:

Carefully Scoop or Wipe Up Material

'

Decontaminate Spill Area

l

Dispose of Waste in a Sealed, Labeled Container

Spill Cleaned & Area Safe

Click to download full resolution via product page

Caption: Workflow for managing a Z-Asp-OMe spill.
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Waste Disposal:

o Dispose of Z-Asp-OMe and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

o Waste should be collected in a designated, labeled, and sealed container.

e Do not dispose of down the drain or with general laboratory trash.

By adhering to these guidelines, you can significantly minimize the risks associated with
handling Z-Asp-OMe and maintain a safe laboratory environment. Always consult your
institution's specific safety protocols and the Safety Data Sheet (SDS) for the most
comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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